1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine

• IUPAC Name: 1-[4-(4-nitrophenyl)piperazin-1-yl]-2-phenyl-2-phenylsulfanylethanone
• InChI: InChI=1S/C24H23N3O3S/c28-24(23(19-7-3-1-4-8-19)31-22-9-5-2-6-10-22)26-17-15-25(16-18-26)20-11-13-21(14-12-20)27(29)30/h1-14,23H,15-18H2
• InChI Key: WJRTZZALFDZGOO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine, also known as PAPP, is a chemical compound that has been extensively studied for its potential use in scientific research. PAPP is a piperazine derivative that has been synthesized in the laboratory using various methods. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology and neuroscience.

Mechanism of Action

The mechanism of action of 1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter release. This compound has been shown to inhibit the release of dopamine and norepinephrine, while enhancing the release of serotonin. This suggests that this compound may have potential therapeutic applications in the treatment of depression and other mood disorders.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase. This compound has also been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine in laboratory experiments is its ability to modulate neurotransmitter release. This makes it a valuable tool for studying the effects of various drugs on the central nervous system. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on various cell lines, and its use in vivo may be limited by its potential side effects.

Future Directions

There are several potential future directions for research on 1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine. One area of interest is the development of novel therapeutic agents based on the structure of this compound. Another area of interest is the study of the effects of this compound on various disease models, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine involves the reaction of piperazine with phenylthioacetic acid, followed by the addition of 4-nitrobenzoyl chloride. The resulting compound is then purified using various methods, such as column chromatography or recrystallization. While there are several methods for synthesizing this compound, the most commonly used method involves the use of acetic anhydride as a catalyst.

Scientific Research Applications

1-(4-nitrophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications in the fields of pharmacology and neuroscience. This compound has been used to study the effects of various drugs on the central nervous system, including the effects of opioids and other analgesics. It has also been used to study the mechanisms of action of various neurotransmitters, such as serotonin and dopamine.